Cas no 108-82-7 (2,\u200b6-\u200bDimethyl-\u200b4-\u200bheptanol(Diisobutylcarbinol))

• Product Name: 2,\u200b6-\u200bDimethyl-\u200b4-\u200bheptanol(Diisobutylcarbinol)
• CAS No: 108-82-7
• MF: C₉H₂₀O
• MW: 144.254503250122
• MDL: MFCD00008944
• CID: 35524
• Update Time: 2026-05-14

2,\u200b6-\u200bDimethyl-\u200b4-\u200bheptanol(Diisobutylcarbinol) Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethylheptan-4-ol
• Dimethylheptanol
• 2,6-Dimethyl-4-heptanol
• Diisobutylcarbinol
• 2,​6-​Dimethyl-​4-​heptanol (Diisobutylcarbinol)
• 4-Hydroxy-2,6-diMethylheptane
• FEMA 3140
• sec-nonylalcohol
• 2,6-dimethylheptan-
• 2,6-Dimethylheptanol-4
• 2,6-dimethyl-4-heptano
• sec-Nonyl alcohol
• Diisobutylcarbinol,90%
• 2,\u200b6-\u200bDimethyl-\u200b4-\u200bheptanol(Diisobutylcarbinol)

• MDL： MFCD00008944
• Inchi： 1S/C9H20O/c1-7(2)5-9(10)6-8(3)4/h7-10H,5-6H2,1-4H3
• InChI Key： HXQPUEQDBSPXTE-UHFFFAOYSA-N
• SMILES： CC(C)CC(CC(C)C)O

Computed Properties

• Exact Mass: 144.15100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 66.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3

Experimental Properties

• Color/Form: Colorless liquid, slightly fragrant.
• Density: 0.809 g/mL at 25 °C(lit.)
• Melting Point: -65.15°C
• Boiling Point: 179°C(lit.)
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: n20/D 1.423(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 20.23000
• LogP: 2.43950
• FEMA: 3140
• Solubility: It is almost insoluble in water and soluble in ethanol and diethyl ether.

2,\u200b6-\u200bDimethyl-\u200b4-\u200bheptanol(Diisobutylcarbinol) Security Information

• Prompt：warning
• Hazard Statement： H227-H303+H313
• Warning Statement： P210-P280-P312-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39; S24/25
• RTECS：MJ3325000
• Safety Term：S24/25
• Packing Group：I; II; III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2,\u200b6-\u200bDimethyl-\u200b4-\u200bheptanol(Diisobutylcarbinol)

2,6-Dimethyl-4-heptanol (Diisobutylcarbinol): Properties, Applications, and Market Insights

2,6-Dimethyl-4-heptanol, also known as Diisobutylcarbinol (CAS No. 108-82-7), is a versatile organic compound widely used in various industrial applications. This branched-chain alcohol is characterized by its unique chemical structure, which contributes to its solubility, stability, and reactivity. With the growing demand for specialty chemicals in sectors like pharmaceuticals, agrochemicals, and coatings, Diisobutylcarbinol has gained significant attention for its role as an intermediate and solvent.

The molecular formula of 2,6-Dimethyl-4-heptanol is C₉H₂₀O, and it features a hydroxyl group attached to a tertiary carbon atom. This structural feature enhances its reactivity in organic synthesis, making it valuable for producing esters, ethers, and other derivatives. Researchers and manufacturers often seek Diisobutylcarbinol for its balanced properties, including moderate volatility, low toxicity, and excellent solvency power.

One of the key applications of 2,6-Dimethyl-4-heptanol is in the production of plasticizers and lubricant additives. Its ability to improve the flexibility and durability of polymers makes it a preferred choice in the plastics industry. Additionally, Diisobutylcarbinol serves as a high-boiling solvent in coatings and inks, where it ensures uniform film formation and enhances gloss. The shift toward eco-friendly solvents has further driven interest in this compound due to its relatively low environmental impact compared to traditional alternatives.

In the pharmaceutical sector, 2,6-Dimethyl-4-heptanol is utilized as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its compatibility with various reaction conditions and functional groups makes it a reliable building block for drug development. Recent studies have also explored its potential in agrochemical formulations, where it acts as a carrier for pesticides and herbicides, improving their efficacy and stability.

The market for Diisobutylcarbinol is influenced by trends in green chemistry and sustainable manufacturing. As industries prioritize reducing volatile organic compound (VOC) emissions, 2,6-Dimethyl-4-heptanol is increasingly favored for its lower vapor pressure and reduced environmental footprint. Companies are investing in research to optimize its production processes, ensuring higher yields and minimal waste generation.

From a regulatory perspective, 2,6-Dimethyl-4-heptanol is generally recognized as safe for its intended uses, with no significant restrictions under major chemical regulations. However, manufacturers and users must adhere to standard safety protocols, including proper ventilation and personal protective equipment (PPE), to mitigate any handling risks. The compound's stability under normal conditions further enhances its appeal for industrial applications.

Innovations in catalysis and process engineering are expected to drive the future demand for Diisobutylcarbinol. For instance, advancements in heterogeneous catalysis could enable more efficient synthesis routes, reducing production costs and energy consumption. Additionally, the growing emphasis on bio-based chemicals may open new opportunities for deriving 2,6-Dimethyl-4-heptanol from renewable feedstocks, aligning with global sustainability goals.

In conclusion, 2,6-Dimethyl-4-heptanol (Diisobutylcarbinol) is a multifunctional compound with broad industrial relevance. Its applications span from plastics and coatings to pharmaceuticals and agrochemicals, supported by its favorable physicochemical properties. As industries continue to evolve toward greener and more efficient solutions, Diisobutylcarbinol is poised to remain a critical component in the specialty chemicals landscape.